[5-amino-2-(4-methyl-1-piperazinyl)phenyl](phenyl)methanol

• IUPAC Name: [5-amino-2-(4-methylpiperazin-1-yl)phenyl]-phenylmethanol
• InChI: InChI=1S/C18H23N3O/c1-20-9-11-21(12-10-20)17-8-7-15(19)13-16(17)18(22)14-5-3-2-4-6-14/h2-8,13,18,22H,9-12,19H2,1H3
• InChI Key: VVIKYUVOPVKYKR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)N)C(C3=CC=CC=C3)O
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

[5-amino-2-(4-methyl-1-piperazinyl)phenyl](phenyl)methanol, also known as AMPP, is a chemical compound with a molecular formula C19H23N3O. It is a white crystalline powder that is used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of [5-amino-2-(4-methyl-1-piperazinyl)phenyl](phenyl)methanol is not fully understood. However, studies have shown that it interacts with various molecular targets, including enzymes and receptors, to exert its biological effects. For example, this compound has been found to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to bind to the adenosine A1 receptor, a G-protein-coupled receptor that is involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. For example, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the replication of the hepatitis C virus and the growth of bacteria such as Staphylococcus aureus. In addition, this compound has been found to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [5-amino-2-(4-methyl-1-piperazinyl)phenyl](phenyl)methanol in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its potential toxicity, which can affect the results of experiments. Therefore, it is important to use appropriate safety precautions when handling this compound.

Future Directions

For the use of [5-amino-2-(4-methyl-1-piperazinyl)phenyl](phenyl)methanol include the development of novel anticancer agents, the synthesis of bioactive compounds, and the elucidation of its mechanism of action.

Synthesis Methods

[5-amino-2-(4-methyl-1-piperazinyl)phenyl](phenyl)methanol can be synthesized using a simple and efficient method. One of the most commonly used methods involves the reaction of 4-methylpiperazine with 5-nitro-2-(phenyl)methoxyaniline in the presence of a reducing agent like sodium dithionite. The resulting product is then treated with hydrochloric acid to obtain this compound in high yield and purity.

Scientific Research Applications

[5-amino-2-(4-methyl-1-piperazinyl)phenyl](phenyl)methanol has been widely used in scientific research for various purposes. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been found to have potential therapeutic properties, including antitumor, antiviral, and antibacterial activities. This compound has also been used as a building block for the synthesis of various bioactive compounds.